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Compound of Interest

2-(Aminomethyl)-N-cyclohexyl-N-
Compound Name:

methylaniline
CAS No.: 893752-73-3
Cat. No.: B1385925

Get Quote

Executive Summary & Chemical Identity

Bromhexine Impurity C is the des-bromo analog of the active pharmaceutical ingredient (API).
Unlike oxidative degradation products (e.g., Impurity E/N-oxide), Impurity C is primarily a
process-related impurity arising from the carryover of non-brominated precursors during the
synthesis of the benzylamine core.

Its presence indicates a failure in the upstream halogenation control of the starting material or
insufficient purification of the intermediate 2-nitrobenzyl bromide or 2-aminobenzaldehyde.[1]

Chemical Specifications
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Attribute Detail

Common Name Bromhexine Impurity C (EP/BP)

Chemical Name N-(2-Aminobenzyl)-N-methylcyclohexanamine
CAS Number 57365-08-9

Molecular Formula C1aH22N2

Molecular Weight 218.34 g/mol

) Lacks the two bromine atoms at positions 3 and
Structural Difference o ) ]
5 of the aniline ring found in Bromhexine.[1][2]

Specified impurity in European Pharmacopoeia
Regulatory Status (Ph.[1][3][4][5] Eur.) and British Pharmacopoeia
(BP).

Mechanism of Formation

The formation of Impurity C follows a "Parallel Synthesis Track." It does not typically form
through the degradation of the final Bromhexine molecule (which would require high-energy
reductive debromination).[1] Instead, it is synthesized alongside the API when the starting
material is impure.

The Root Cause: Incomplete Bromination

The standard industrial synthesis of Bromhexine involves the coupling of a benzaldehyde or
benzyl bromide derivative with N-methylcyclohexylamine. The critical control point is the purity
of the aromatic ring precursor.

If the starting material 2-amino-3,5-dibromobenzaldehyde contains traces of unbrominated 2-
aminobenzaldehyde, this impurity undergoes the exact same sequence of reduction, activation,
and amination as the main drug substance.[1]

Reaction Pathway Analysis

The mechanism proceeds through three distinct stages where the impurity mimics the API
precursors:
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e Precursor Contamination: The synthesis begins with 2-aminobenzaldehyde.[1] This must be
brominated to form 2-amino-3,5-dibromobenzaldehyde.[1]

o Failure Mode: If bromination is incomplete, 2-aminobenzaldehyde remains.[1]

» Parallel Reduction: Both the main precursor and the impurity are reduced (typically using
NaBHa4) to their respective benzyl alcohols.

o Main Path: 2-Amino-3,5-dibromobenzyl alcohol.[1][6]
o Impurity Path: 2-Aminobenzyl alcohol.[1][6]

o Parallel Coupling (The Formation Step): The benzyl alcohols are activated (e.g., via thionyl
chloride to benzyl chlorides) and reacted with N-methylcyclohexylamine.[1]

o The unbrominated benzyl chloride reacts with the amine to form Impurity C.

Visualization of the Mechanism

The following diagram illustrates the parallel pathways. The red path denotes the formation of

Impurity C.
Start: 2-Amino-3,5-dibromobenzaldehyde Impurity: 2-Aminobenzaldehyde
(Correct Precursor) (Unbrominated Contaminant)
1
|
iReduction (NaBH4) :Reduction (NaBH4)
Intermediate A: Intermediate B:
2-Amino-3,5-dibromobenzyl alcohol 2-Aminobenzyl alcohol
T
i
ichlorination (SOCI2) :Chlorination (SOcCI2)
Activated Intermediate: . . Activated Impurity:
2-Amino-3,5-dibromobenzyl chloride RETEIE N B S 2-Aminobenzyl chloride
+ N-Methylcyclohexylamine + N-Methylcyclohexylamine

PRODUCT: Bromhexine HCI IMPURITY C (EP)

(Di-bromo) (Des-bromo)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.allmpus.com/bromhexine-ep-impurity-c
https://patents.google.com/patent/CN102617359B/en
https://www.allmpus.com/bromhexine-ep-impurity-c
https://patents.google.com/patent/CN102617359B/en
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Parallel synthesis pathway showing how unbrominated starting material carries
through to form Impurity C.

Theoretical Degradation Pathway (Secondary)

While process carryover is the primary source, researchers must acknowledge a secondary
theoretical mechanism relevant to stability studies: Photolytic Debromination.

o Mechanism: Aryl bromides are susceptible to homolytic bond cleavage under UV irradiation
(hv).[1]

o Process: Exposure of Bromhexine solutions to intense UV light can generate a radical
intermediate, which abstracts a hydrogen atom from the solvent to form the monobromo
(Impurity D) and eventually the des-bromo (Impurity C) analogs.

e Relevance: This is rare in solid-state stability but relevant for dilute liquid formulations
exposed to light.[1] In GMP manufacturing, however, Impurity C is almost exclusively a
synthetic byproduct.

Detection and Control Strategies
Critical Control Points (CCP)

To prevent Impurity C, control must be exerted before the final synthesis steps.
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CCP Stage Action Required Acceptance Criteria

GC/HPLC analysis of 2-amino-  Limit 2-aminobenzaldehyde to

Starting Material _
3,5-dibromobenzaldehyde. < 0.10%.[1][7]

Monitor benzyl alcohol
NMT 0.15% des-bromo

Intermediate intermediate for unbrominated
) alcohol.
species.
Challenge: Impurity C co-
o Recrystallization of final crystallizes due to high
Purification ) o )
Bromhexine HCI. structural similarity. Prevention

is superior to removal.[1]

Analytical Characterization (HPLC-UV)

Impurity C can be distinguished from Bromhexine by its retention time and UV spectrum.[1]
Lacking bromine atoms, it is less lipophilic and has a shifted UV absorption maximum.[1]

» Relative Retention Time (RRT): Typically ~0.2 — 0.4 (elutes significantly earlier than
Bromhexine due to lower lipophilicity).[1]

e UV Spectrum: The absence of bromine auxochromes causes a hypsochromic shift (blue
shift) compared to the parent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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